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Compound of Interest

Compound Name: Ribalinine

cat. No.: B15364802

An In-depth Technical Guide to Ribalinine

This technical guide provides a comprehensive overview of the chemical properties of
Ribalinine, a quinolone alkaloid.[1] It is intended for researchers, scientists, and professionals
involved in drug development and natural product chemistry.

Chemical and Physical Properties

Ribalinine is a naturally occurring compound that has been identified in plants such as
Balfourodendron riedelianum.[2] The fundamental chemical identifiers and properties of
Ribalinine are summarized below.

Data Presentation: Ribalinine Core Data

Property Value Source
CAS Number 7688-58-6 [11[2]
Molecular Weight 259.30 g/mol [2]
Molecular Formula C15H17NOs [2]

3-hydroxy-2,2,10-trimethyl-3,4-
IUPAC Name dihydropyrano[2,3-b]quinolin- [2]

5-one

(S)-Ribalinine, (-)-Ribalinine,
Synonyms [1][2]
NSC611119
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Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of
Ribalinine are not readily available in the public domain at this time. Further literature review of
specialized chemical synthesis and natural product journals may provide specific
methodologies.

Signaling Pathways

Currently, there is no specific information available in prominent biological databases regarding
the signaling pathways directly modulated by Ribalinine.

It is important to distinguish Ribalinine from "Reelin," an unrelated extracellular matrix protein
with well-documented signaling pathways crucial for neuronal migration and brain
development.[3][4][5][6] To illustrate the requested visualization capabilities, a conceptual
diagram of the Reelin signaling pathway is provided below. This diagram does not represent a

signaling pathway for Ribalinine.
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Caption: Conceptual overview of the Reelin signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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